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Compound of Interest

Compound Name: Acetyl tributyl citrate-d3

Cat. No.: B12425288 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Acetyl tributyl citrate-d3 (ATBC-d3), a

deuterated analog of the common plasticizer and pharmaceutical excipient, Acetyl tributyl

citrate. This document is intended for researchers, scientists, and drug development

professionals, offering key data, experimental protocols, and workflow visualizations to facilitate

its use in quantitative analysis.

Core Compound Specifications
Acetyl tributyl citrate-d3 is a stable isotope-labeled version of Acetyl tributyl citrate, where

three hydrogen atoms on the acetyl group have been replaced with deuterium. This isotopic

substitution makes it an ideal internal standard for mass spectrometry-based quantification of

the parent compound, as it is chemically identical but mass-shifted.

A summary of its key properties is presented below:
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Property Value Citations

CAS Number 1794753-49-3 [1][2][3][4][5]

Molecular Formula C₂₀H₃₁D₃O₈ [1][2][3]

Molecular Weight 405.50 g/mol [1][2][3][4][5]

Appearance
Clear, colorless to light yellow

oil/liquid
[1][3]

Unlabeled CAS Number 77-90-7 [1][4][5]

Primary Application

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS

[1]

Experimental Protocol: Quantification of Acetyl
Tributyl Citrate in Biological Matrices using ATBC-
d3 Internal Standard via LC-MS/MS
This protocol outlines a general procedure for the quantification of Acetyl tributyl citrate (ATBC)

in a biological matrix such as plasma, using Acetyl tributyl citrate-d3 as an internal standard.

This method is based on the principles of isotope dilution liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

1. Preparation of Stock and Working Solutions:

ATBC Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of ATBC reference standard and

dissolve it in 1.0 mL of a suitable organic solvent like methanol or acetonitrile.[3]

ATBC-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of ATBC-

d3 and dissolve it in 1.0 mL of the same solvent used for the ATBC stock.

Working Solutions:

Prepare a series of ATBC working solutions for the calibration curve by serially diluting the

ATBC stock solution with the appropriate solvent (e.g., a 50:50 mixture of acetonitrile and
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water).[3]

Prepare a working solution of ATBC-d3 at a concentration of 100 ng/mL by diluting the

ATBC-d3 stock solution.[3]

2. Sample Preparation (Protein Precipitation Method for Plasma):

Pipette 100 µL of the plasma sample (calibration standard, quality control sample, or

unknown sample) into a microcentrifuge tube.

Add 10 µL of the 100 ng/mL ATBC-d3 internal standard working solution to each tube and

vortex briefly. The use of a stable isotope-labeled internal standard is crucial as it

compensates for variations in sample preparation, matrix effects, and instrument response.

[6]

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[6]

Vortex the mixture vigorously for approximately one minute.

Centrifuge the tubes at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C to pellet the

precipitated proteins.[6]

Carefully transfer the supernatant to a clean tube and evaporate it to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase conditions for the LC-

MS/MS analysis.

Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

3. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used for separation.[1]

Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and

acetonitrile with 0.1% formic acid (Solvent B) is a typical starting point.[7]
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Flow Rate: A flow rate of 0.3 mL/min is suggested.[7]

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally effective for

ATBC.[7]

Analysis Mode: Multiple Reaction Monitoring (MRM) should be used for its high selectivity

and sensitivity.

MRM Transitions:

ATBC (Analyte): m/z 403.2 → 129.0[7]

ATBC-d3 (Internal Standard): A specific transition for the deuterated compound would

need to be determined, but it would be expected to have a precursor ion of m/z 406.2.

The fragmentor voltages and collision energies should be optimized for both the analyte

and the internal standard to achieve the best signal intensity.[7]

4. Data Analysis:

A calibration curve is constructed by plotting the ratio of the peak area of the analyte (ATBC)

to the peak area of the internal standard (ATBC-d3) against the concentration of the analyte

in the calibration standards.

The concentration of ATBC in the unknown samples is then determined by interpolating their

peak area ratios from the calibration curve.

Workflow and Pathway Visualizations
The following diagrams illustrate the experimental workflow for the quantification of Acetyl

tributyl citrate using its deuterated internal standard.
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Caption: Experimental workflow for quantitative analysis using an internal standard.
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This guide provides a foundational understanding and practical framework for the utilization of

Acetyl tributyl citrate-d3 in a research setting. The provided protocol should be further

optimized and validated for specific applications and matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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